Cas no 2703756-36-7 (tert-butyl N-[(1s,3s)-3-hydroxy-3-(piperidin-3-yl)cyclobutyl]carbamate)

• Product Name: tert-butyl N-[(1s,3s)-3-hydroxy-3-(piperidin-3-yl)cyclobutyl]carbamate
• CAS No: 2703756-36-7
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 5964022
• PubChem ID: 165946852
• Update Time: 2025-05-23

tert-butyl N-[(1s,3s)-3-hydroxy-3-(piperidin-3-yl)cyclobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2703756-36-7
• tert-butyl N-[(1s,3s)-3-hydroxy-3-(piperidin-3-yl)cyclobutyl]carbamate
• EN300-36969903

• Inchi： 1S/C14H26N2O3/c1-13(2,3)19-12(17)16-11-7-14(18,8-11)10-5-4-6-15-9-10/h10-11,15,18H,4-9H2,1-3H3,(H,16,17)
• InChI Key： VXVAELXUAWIBLK-UHFFFAOYSA-N
• SMILES： OC1(CC(C1)NC(=O)OC(C)(C)C)C1CNCCC1

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-[(1s,3s)-3-hydroxy-3-(piperidin-3-yl)cyclobutyl]carbamate

Research Brief on tert-butyl N-[(1s,3s)-3-hydroxy-3-(piperidin-3-yl)cyclobutyl]carbamate (CAS: 2703756-36-7)

In recent years, the compound tert-butyl N-[(1s,3s)-3-hydroxy-3-(piperidin-3-yl)cyclobutyl]carbamate (CAS: 2703756-36-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutyl-piperidine scaffold, has shown promising potential as a key intermediate in the synthesis of novel bioactive compounds. The structural complexity and functional versatility of this compound make it a valuable candidate for drug discovery and development, particularly in targeting neurological and oncological disorders.

Recent studies have focused on the synthetic pathways and optimization strategies for tert-butyl N-[(1s,3s)-3-hydroxy-3-(piperidin-3-yl)cyclobutyl]carbamate. A 2023 publication in the Journal of Medicinal Chemistry detailed an efficient enantioselective synthesis route, achieving high yields and purity. The study emphasized the importance of stereochemical control, as the (1s,3s) configuration is critical for the compound's biological activity. Advanced techniques such as asymmetric catalysis and chiral HPLC were employed to ensure the desired stereochemistry.

The pharmacological potential of this compound has been explored in several preclinical models. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its role as a precursor for small-molecule inhibitors targeting the sigma-1 receptor, a protein implicated in neurodegenerative diseases. The compound's ability to modulate receptor activity with high specificity suggests its utility in developing therapeutics for conditions like Alzheimer's disease and Parkinson's disease. Additionally, its structural features have been leveraged in the design of proteolysis-targeting chimeras (PROTACs), a cutting-edge approach in targeted protein degradation.

From a mechanistic perspective, tert-butyl N-[(1s,3s)-3-hydroxy-3-(piperidin-3-yl)cyclobutyl]carbamate exhibits favorable pharmacokinetic properties, including moderate blood-brain barrier permeability and metabolic stability. These attributes were highlighted in a 2024 pharmacokinetic study conducted by researchers at the University of Cambridge. The study utilized in vitro and in vivo models to assess absorption, distribution, metabolism, and excretion (ADME) profiles, providing valuable data for future drug development efforts.

Despite these advancements, challenges remain in scaling up the synthesis and further optimizing the compound's bioactivity. Current research efforts are directed toward improving synthetic efficiency and exploring derivative compounds with enhanced therapeutic profiles. Collaborative initiatives between academia and industry are expected to accelerate the translation of these findings into clinical applications. The compound's unique structural and functional properties position it as a promising candidate for next-generation therapeutics in the chemical biology and pharmaceutical sectors.